Cas no 1795785-84-0 (rac-1-Stearoyl-3-chloropropanediol-d5)

Technical Introduction for rac-1-Stearoyl-3-chloropropanediol-d5 rac-1-Stearoyl-3-chloropropanediol-d5 is a deuterated analog of 1-stearoyl-3-chloropropanediol, featuring five deuterium atoms for enhanced isotopic labeling in research applications. This compound is particularly valuable in mass spectrometry and NMR studies, where deuterium substitution improves signal resolution and reduces interference from protonated species. Its stearoyl moiety ensures lipophilic character, making it suitable for lipid metabolism and surfactant research. The chloropropanediol backbone further enables derivatization or reactivity studies. As a stable isotope-labeled standard, it supports accurate quantification in analytical workflows, particularly in food safety or toxicology investigations involving chloropropanols. High chemical purity and isotopic enrichment ensure reliable performance in trace-level analyses.
rac-1-Stearoyl-3-chloropropanediol-d5 structure
1795785-84-0 structure
Product Name:rac-1-Stearoyl-3-chloropropanediol-d5
CAS No:1795785-84-0
MF:
MW:
CID:2258681
Update Time:2025-06-22

rac-1-Stearoyl-3-chloropropanediol-d5 Chemical and Physical Properties

Names and Identifiers

    • rac-1-Stearoyl-3-chloropropanediol-d5

rac-1-Stearoyl-3-chloropropanediol-d5 Pricemore >>

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Additional information on rac-1-Stearoyl-3-chloropropanediol-d5

Rac-1-Stearoyl-3-Chloropropanediol-d5 (CAS No: 1795785-84-0)

Rac-1-Stearoyl-3-Chloropropanediol-d5 is a unique compound with the CAS registry number 1795785-84-0, which has garnered significant attention in the fields of biomedical research, pharmaceutical development, and cosmetic science. This compound is a derivative of stearic acid and chloropropanediol, with the addition of a deuterated (d5) label, making it particularly useful in isotopic labeling studies and analytical chemistry applications.

The molecular structure of rac-1-stearoyl-3-chloropropanediol-d5 consists of a stearoyl group (a saturated fatty acid with 18 carbons) attached to a chloro-substituted propanediol backbone. The presence of the deuterium atoms (d5) in the molecule allows for precise tracking and quantification in various experimental setups, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This feature makes it an invaluable tool for researchers studying lipid metabolism, membrane dynamics, and drug delivery systems.

Recent studies have highlighted the potential of rac-1-stearoyl-3-chloropropanediol-d5 in the development of biocompatible materials and nanoparticle formulations. Its ability to form stable emulsions and self-assembled structures has been exploited in the creation of targeted drug delivery systems, where it serves as both a stabilizing agent and a carrier for therapeutic molecules. Additionally, its compatibility with biological systems has made it a promising candidate for use in cosmeceuticals, where it can enhance the efficacy of skincare products by improving their penetration into the skin.

The synthesis of rac-1-stearoyl-3-chloropropanediol-d5 involves a multi-step process that ensures high purity and isotopic enrichment. The compound is typically synthesized through a combination of esterification reactions and deuterium exchange, followed by rigorous purification steps to remove any residual impurities. This meticulous production process ensures that the final product meets the stringent requirements of both academic and industrial research settings.

One of the key advantages of using rac-1-stearoyl-3-chloropropanediol-d5 is its versatility across different experimental conditions. Its ability to function effectively in both aqueous and organic solvents makes it suitable for a wide range of applications, including in vitro assays, in vivo animal studies, and even preliminary clinical trials. Furthermore, its stability under physiological conditions ensures that it retains its functionality during prolonged exposure to biological environments.

Recent advancements in analytical techniques have further enhanced our understanding of the properties and behavior of this compound. For instance, researchers have utilized advanced imaging techniques such as confocal microscopy and electron microscopy to study the interaction of this compound with cellular membranes at a molecular level. These studies have provided valuable insights into its role in modulating membrane fluidity and permeability, which are critical factors in drug delivery applications.

In conclusion, rac-1-stearoyl-3-chloropropanediol-d5 (CAS No: 1795785-84-0) is a versatile compound with immense potential across multiple scientific disciplines. Its unique combination of chemical properties, isotopic labeling capabilities, and biocompatibility makes it an indispensable tool for researchers seeking to advance their understanding of lipid-based systems and develop innovative therapeutic solutions.

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